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Compound of Interest

Compound Name: Ethyl thioacetate

Cat. No.: B1618606

Essential Safety and Handling Guide for Ethyl
Thioacetate

This guide provides immediate safety, operational, and disposal protocols for the handling of
Ethyl thioacetate in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe and compliant use of this chemical.

Ethyl thioacetate (CAS: 625-60-5) is a highly flammable and hazardous compound with a
characteristic strong, unpleasant odor.[1][2] Adherence to strict safety protocols is mandatory to
mitigate risks of exposure and injury.

Hazard and Property Overview

Understanding the inherent risks and physical properties of Ethyl thioacetate is the first step in
safe handling.

Table 1: Hazard Classification[1][3][4]
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Hazard .
o GHS Code Signal Word Hazard Statement
Classification
o Highly flammable
Flammable Liquids H225 Danger o
liquid and vapour
Acute Toxicity, Oral H302 Danger Harmful if swallowed
Skin Irritation H315 Danger Causes skin irritation
_ Causes serious eye
Serious Eye Damage H318 Danger
damage
Table 2: Physical and Chemical Properties
Property Value
Molecular Formula CaHsOS[5]
Molecular Weight 104.17 g/mol [5][6]
Appearance Colorless to pale yellow liquid[7]
Strong, unpleasant, sulfurous (like garlic or
Odor .
onion)[4][7]
Boiling Point 116 °C[4]
Flash Point 18 °C (64.4 °F) - closed cup[4]
Density 0.979 g/mL at 25 °C[4]
- Insoluble in water; soluble in alcohol and diethyl
Solubility

ether.[6][7]

Operational Plan: Personal Protective Equipment

(PPE) and Procedures

A comprehensive operational plan, including the correct use of PPE and standardized

procedures, is critical for safety.
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Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Ethyl thioacetate. Always consult your
institution's specific safety guidelines and the glove manufacturer's compatibility chart.[8]

Table 3: Required Personal Protective Equipment

] ] Specifications and Best
Area of Protection Required PPE .
Practices

Wear chemical safety goggles
that meet OSHA or EN166
standards.[9] A face shield
Chemical Safety Goggles & should be worn over goggles
Eye & Face ] )
Face Shield when there is a splash hazard.
[10] Ensure eyewash stations
are immediately accessible.[9]

[11]

Wear appropriate protective
gloves and a fully-buttoned lab
coat to prevent skin exposure.
[9] Butyl rubber gloves are
Skin & Body Chemical-Resistant Gloves & often recommended for similar
Lab Coat chemicals; nitrile gloves may
not be suitable.[8][12] Remove
and properly dispose of
contaminated clothing

immediately.[1]

All work must be conducted in
a properly functioning chemical
fume hood.[3] If engineering
Respiratory Fume Hood or Respirator controls are insufficient, use a
NIOSH/MSHA approved
respirator with an organic

vapor filter (Type A, Brown).[9]
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Handling and Storage Protocols

Safe Handling Procedures:

Ventilation: Always handle Ethyl thioacetate inside a certified chemical fume hood to
prevent vapor inhalation.[3]

e Ignition Sources: This substance is highly flammable. Keep it away from heat, sparks, open
flames, and hot surfaces.[1][9] Do not smoke in the handling area.[3]

e Equipment: Use only non-sparking tools and explosion-proof electrical equipment.[9][13]

» Static Discharge: Ground and bond all containers and receiving equipment to prevent static
electricity buildup, which can ignite vapors.[9][13]

e Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Wash hands and face
thoroughly after handling and before breaks.[1][9]

Storage Plan:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[1][9]

o Location: Store in a designated flammables storage cabinet or area, away from incompatible
materials.[11]

» Conditions: Protect from direct sunlight and sources of ignition.[14]

Emergency and Disposal Plans

Immediate and correct response to emergencies and proper disposal are crucial for laboratory
safety and environmental protection.

Emergency Procedures: Spills and First Aid

Spill Response Protocol: In the event of a spill, follow the workflow below. The primary
objective is to ensure personnel safety while containing the release.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1618606?utm_src=pdf-body
https://bg.cpachem.com/msds?num=SB36770&dnl=sd_-_Ethyl_thioacetate_CAS_625-60-5_EC_210-904-9_%28SB36770%29_%28EU%29.pdf
https://www.tcichemicals.com/BE/en/sds/E0708_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1068006&productDescription=S-ETHYL+THIOACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://bg.cpachem.com/msds?num=SB36770&dnl=sd_-_Ethyl_thioacetate_CAS_625-60-5_EC_210-904-9_%28SB36770%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1068006&productDescription=S-ETHYL+THIOACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10680~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2004:40:50~~Ethyl%20thioacetate~~
https://www.fishersci.com/store/msds?partNumber=AAA1068006&productDescription=S-ETHYL+THIOACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10680~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2004:40:50~~Ethyl%20thioacetate~~
https://www.tcichemicals.com/BE/en/sds/E0708_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/E0708_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1068006&productDescription=S-ETHYL+THIOACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/E0708_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1068006&productDescription=S-ETHYL+THIOACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://uwm.edu/bms-labs/wp-content/uploads/sites/361/2016/01/Ethyl-Acetate-E195-1.pdf
https://www.apcbkk.com/pdf/4esters/1eac.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

. . Evacuate Immediate Area
Gthyl Thioacetate Spill Occurs} Alert Colleagues

Yes, and trained 0 or untrained

Don Appropriate PPE:
- Respirator
- Chemical Goggles & Face Shield
- Chemical-Resistant Gloves

Immediately Evacuate Laboratory

REmEe Al T EaEes Alert Others and Activate Alarm

Isolate the Area
Close Doors, Restrict Access

Cover/Absorb with Inert Material
(e.g., sand, vermiculite)

Collect Residue with

Non-Sparking Tools Call Emergency Services / EH&S

Seal in Labeled
Hazardous Waste Container

Await Professional
Response Team

Decontaminate Area
Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to an Ethyl Thioacetate spill.
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Table 4: First Aid Measures

Exposure Route First Aid Instructions

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.
Eye Contact [9] Remove contact lenses if present and easy

to do.[1] Continue rinsing and seek immediate

medical attention.[1]

Take off immediately all contaminated clothing.
. [1] Wash off with plenty of water for at least 15
Skin Contact ) o ]
minutes.[13] If skin irritation persists, call a

physician.[13]

Remove person to fresh air and keep
Inhalation comfortable for breathing.[1] Get medical advice

if you feel unwell.[1]

Do NOT induce vomiting.[10] Clean mouth with
water and drink plenty of water afterwards.[13]
Call a POISON CENTER or doctor immediately

if you feel unwell.[1]

Ingestion

Disposal Plan

Ethyl thioacetate and any materials contaminated with it must be treated as hazardous waste.
[9] Under no circumstances should it be disposed of down the drain or in regular trash.[3][9]

o Waste Collection: Collect all Ethyl thioacetate waste in a designated, compatible, and
clearly labeled hazardous waste container.[8]

o Container Sealing: Keep the waste container tightly sealed when not in use.

» Storage: Store the waste container in a secure, well-ventilated area away from incompatible
materials, heat, and ignition sources.[8]

» Disposal Request: Follow your institution's procedures for chemical waste disposal. This
typically involves submitting a request to the Environmental Health & Safety (EH&S)
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department for pickup by a licensed waste disposal company.[1][8]

Empty Containers: Empty containers retain product residue and vapors and are also
considered hazardous waste.[13] They must be disposed of through the same hazardous
waste stream.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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